![molecular formula C11H14N4O3 B7352915 (2S)-1-[6-(methylcarbamoyl)pyridazin-3-yl]pyrrolidine-2-carboxylic acid](/img/structure/B7352915.png)
(2S)-1-[6-(methylcarbamoyl)pyridazin-3-yl]pyrrolidine-2-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2S)-1-[6-(methylcarbamoyl)pyridazin-3-yl]pyrrolidine-2-carboxylic acid is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of ((2S)-1-[6-(methylcarbamoyl)pyridazin-3-yl]pyrrolidine-2-carboxylic acid)-1-[6-(methylcarbamoyl)pyridazin-3-yl]pyrrolidine-2-carboxylic acid involves its ability to inhibit the activity of certain enzymes, such as DPP-4 and NEP. By inhibiting these enzymes, the compound can increase the levels of certain hormones and peptides, such as glucagon-like peptide-1 (GLP-1) and natriuretic peptides, which have beneficial effects on glucose metabolism and blood pressure regulation.
Biochemical and Physiological Effects:
Studies have shown that (this compound)-1-[6-(methylcarbamoyl)pyridazin-3-yl]pyrrolidine-2-carboxylic acid can improve glucose tolerance and insulin sensitivity in animal models of diabetes. It has also been shown to reduce blood pressure in animal models of hypertension. These effects are likely due to the compound's ability to increase the levels of GLP-1 and natriuretic peptides, which have known beneficial effects on glucose metabolism and blood pressure regulation.
Advantages and Limitations for Lab Experiments
One advantage of ((2S)-1-[6-(methylcarbamoyl)pyridazin-3-yl]pyrrolidine-2-carboxylic acid)-1-[6-(methylcarbamoyl)pyridazin-3-yl]pyrrolidine-2-carboxylic acid is its specificity for certain enzymes, such as DPP-4 and NEP. This makes it a useful tool for studying the role of these enzymes in various physiological processes. However, one limitation of this compound is its relatively low potency compared to other DPP-4 inhibitors, which may limit its usefulness in certain experiments.
Future Directions
There are several potential future directions for research on ((2S)-1-[6-(methylcarbamoyl)pyridazin-3-yl]pyrrolidine-2-carboxylic acid)-1-[6-(methylcarbamoyl)pyridazin-3-yl]pyrrolidine-2-carboxylic acid. One area of interest is the development of more potent analogs of this compound for use in drug discovery and development. Another potential direction is the investigation of the compound's effects on other physiological processes, such as inflammation and oxidative stress. Additionally, studies could be conducted to investigate the compound's potential as a therapeutic agent for other diseases, such as Alzheimer's disease and cancer.
Synthesis Methods
The synthesis of ((2S)-1-[6-(methylcarbamoyl)pyridazin-3-yl]pyrrolidine-2-carboxylic acid)-1-[6-(methylcarbamoyl)pyridazin-3-yl]pyrrolidine-2-carboxylic acid involves several steps, including the reaction of 6-bromo-3-pyridazinecarboxylic acid with methyl isocyanate to form 6-(methylcarbamoyl)pyridazin-3-amine. This intermediate compound is then coupled with (S)-pyrrolidine-2-carboxylic acid using a coupling reagent such as HATU (O-(7-azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) to form the final product.
Scientific Research Applications
((2S)-1-[6-(methylcarbamoyl)pyridazin-3-yl]pyrrolidine-2-carboxylic acid)-1-[6-(methylcarbamoyl)pyridazin-3-yl]pyrrolidine-2-carboxylic acid has potential applications in the field of drug discovery and development. It has been shown to have inhibitory effects on certain enzymes, such as dipeptidyl peptidase-4 (DPP-4) and neutral endopeptidase (NEP), which are involved in the regulation of glucose metabolism and blood pressure, respectively. Therefore, this compound could be used as a lead compound for the development of new drugs for the treatment of diabetes and hypertension.
properties
IUPAC Name |
(2S)-1-[6-(methylcarbamoyl)pyridazin-3-yl]pyrrolidine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N4O3/c1-12-10(16)7-4-5-9(14-13-7)15-6-2-3-8(15)11(17)18/h4-5,8H,2-3,6H2,1H3,(H,12,16)(H,17,18)/t8-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHSVNMSAGSRLRP-QMMMGPOBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=NN=C(C=C1)N2CCCC2C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CNC(=O)C1=NN=C(C=C1)N2CCC[C@H]2C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.